Cas no 2680813-19-6 (3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680813-19-6
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 5650035
• PubChem ID: 53762233
• Update Time: 2025-06-09

3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680813-19-6
• 3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28278009
• 3-methyl-5-[(2,2,2-trifluoroacetyl)amino]benzoic acid
• DISGMIOESNSRKT-UHFFFAOYSA-N
• 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H8F3NO3/c1-5-2-6(8(15)16)4-7(3-5)14-9(17)10(11,12)13/h2-4H,1H3,(H,14,17)(H,15,16)
• InChI Key： DISGMIOESNSRKT-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C(=O)O)C=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 247.04562760g/mol
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680813-19-6)

3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid, identified by the chemical identifier CAS No. 2680813-19-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a methyl group at the third position and a 2,2,2-trifluoroacetamide moiety at the fifth position of the benzene ring. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid contributes to its reactivity and potential applications. The benzoic acid core is well-known for its role in various biological processes and its ability to act as a precursor or intermediate in the synthesis of more complex molecules. The introduction of the methyl group at the third position enhances the lipophilicity of the compound, which can influence its absorption and distribution within biological systems. On the other hand, the 2,2,2-trifluoroacetamide group introduces fluorine atoms, which are known for their ability to modulate metabolic pathways and enhance binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, preliminary computational studies have indicated that it could interact with enzymes involved in inflammation and pain signaling pathways. These findings are particularly intriguing given the increasing demand for novel therapeutic agents that target these pathways.

In addition to its potential as a lead compound in drug discovery, 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid has also been explored as an intermediate in synthetic chemistry. The unique combination of functional groups in its structure allows for diverse chemical modifications, enabling chemists to design derivatives with tailored properties. This flexibility is crucial in pharmaceutical research, where optimizing a molecule's pharmacokinetic and pharmacodynamic profiles is essential for developing effective drugs.

The synthesis of 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include Friedel-Crafts alkylation to introduce the methyl group followed by nucleophilic substitution or other reactions to install the trifluoroacetamide moiety. Advances in synthetic methodologies have made it possible to perform these reactions under milder conditions with higher efficiency, reducing waste and improving sustainability.

From a regulatory perspective, 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680813-19-6) must comply with various guidelines set forth by global regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA). These regulations ensure that compounds used in pharmaceutical research are safe for handling and do not pose any undue risks to researchers or the environment. Compliance with Good Manufacturing Practices (GMP) is also essential when scaling up production for clinical trials or commercial use.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity by affecting electronic properties, metabolic stability, and binding affinity. In the case of 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid, the presence of three fluorine atoms in the trifluoroacetamide group is likely responsible for many of its unique properties. Research has shown that fluorinated compounds often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts.

Current research trends indicate that 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid may find applications beyond traditional pharmaceuticals. For example, its structural features make it a suitable candidate for use as a chiral auxiliary or ligand in asymmetric synthesis. Chiral molecules are crucial in pharmaceuticals because they often exist as enantiomers with different biological activities. By designing catalysts or reagents based on this compound, researchers can achieve higher enantioselectivity in synthetic reactions.

The environmental impact of producing and using 3-Methyl-5-(2,2,2-trifluoroacetamido)benzoic acid is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. For instance，biocatalytic methods have been explored as an alternative to traditional chemical synthesis，offering a more sustainable approach to producing complex molecules like this one.

In conclusion，3-Methyl-5-(2，２，２-trifluoroacetamido）benzoic acid (CAS No．2680813-19-6) represents a fascinating subject of study in medicinal chemistry due to its unique structure，potential biological activities，and synthetic versatility．Further research is warranted to fully elucidate its pharmacological properties，optimize synthetic methodologies，and explore new applications．As our understanding of fluorinated compounds continues to grow，compounds like this one are likely to play an increasingly important role in drug discovery and development．